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Compound of Interest

Compound Name: Manganese(lll)acetylacetonate

Cat. No.: B089202

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
Manganese(lll) acetylacetonate (Mn(acac)3). The information is compiled to ensure the safe
use of this compound in a laboratory setting, particularly within research and development
environments.

Chemical Identification and Properties

Manganese(lll) acetylacetonate, with the CAS number 14284-89-0, is a coordination complex
widely used in catalysis and materials science.[1] A summary of its key physical and chemical
properties is presented below.
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Property Value Source
Molecular Formula C15H21Mn0O6 [2]
Molecular Weight 352.26 g/mol [3]
Appearance Black crystalline powder [4]
Melting Point 159-161 °C (decomposes) [4]
Solubility Insoluble in water [5]

Mn(acac)3, Manganic
acetylacetonate, Tris(2,4-

Synonyms ] [2][41[6]
pentanedionato)manganese(lll

)

Hazard Identification and Classification

Mn(acac)3 is classified as a hazardous substance.[5] The GHS classification indicates several
health risks associated with exposure.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation

Specific Target Organ Toxicity ] H335: May cause respiratory
) 3 (Respiratory system) S

(Single Exposure) irritation

Source:[6][7][8]

Chronic inhalation or ingestion of manganese compounds may lead to "manganism,” a
condition characterized by neurological symptoms similar to Parkinson's disease.[9]

Handling and Storage Precautions
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Proper handling and storage procedures are critical to minimize the risks associated with

Mn(acac)3.
Control Measure Specification Source
Handle in a well-ventilated
Ventilation area or under a chemical fume  [1][6]

hood.

) Wear safety glasses with side-
Eye Protection _
shields or goggles.

[6]7]

] Wear appropriate chemical-
Hand Protection )
resistant gloves.

[1](7]

Skin and Body Protection Wear a lab coat.

[1]

Use a respirator if dust is
Respiratory Protection generated and ventilation is

inadequate.

[1]

e Avoid contact with skin and eyes.[7]

¢ Avoid the formation and inhalation of dust.[6][7]

e Wash hands thoroughly after handling.[7][10]

o Keep away from heat and sources of ignition.[5]

e Store at room temperature (20-25°C).[1]

» Protect from light and moisture.[1]

Do not eat, drink, or smoke when using this product.[7][10]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Store in a tightly closed container in a dry and well-ventilated place.[1][6][7]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.allgreenchems.com/info/store-and-handle-manganic-acetylacetonate-safe-96811004.html
https://www.chemicalbook.com/msds/manganic-acetylacetonate.pdf
https://www.chemicalbook.com/msds/manganic-acetylacetonate.pdf
https://www.geneseo.edu/sites/default/files/users/247/Manganese(III)%20acetylacetonate.pdf
https://www.allgreenchems.com/info/store-and-handle-manganic-acetylacetonate-safe-96811004.html
https://www.geneseo.edu/sites/default/files/users/247/Manganese(III)%20acetylacetonate.pdf
https://www.allgreenchems.com/info/store-and-handle-manganic-acetylacetonate-safe-96811004.html
https://www.allgreenchems.com/info/store-and-handle-manganic-acetylacetonate-safe-96811004.html
https://www.geneseo.edu/sites/default/files/users/247/Manganese(III)%20acetylacetonate.pdf
https://www.chemicalbook.com/msds/manganic-acetylacetonate.pdf
https://www.geneseo.edu/sites/default/files/users/247/Manganese(III)%20acetylacetonate.pdf
https://www.geneseo.edu/sites/default/files/users/247/Manganese(III)%20acetylacetonate.pdf
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-manganese-iii-acetylacetonate-en/
https://www.geneseo.edu/sites/default/files/users/247/Manganese(III)%20acetylacetonate.pdf
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-manganese-iii-acetylacetonate-en/
https://www.allgreenchems.com/info/store-and-handle-manganic-acetylacetonate-safe-96811004.html
https://www.allgreenchems.com/info/store-and-handle-manganic-acetylacetonate-safe-96811004.html
https://www.chemicalbook.com/msds/manganic-acetylacetonate.pdf
https://www.geneseo.edu/sites/default/files/users/247/Manganese(III)%20acetylacetonate.pdf
https://datasheets.scbt.com/sc-228444.pdf
https://www.allgreenchems.com/info/store-and-handle-manganic-acetylacetonate-safe-96811004.html
https://www.allgreenchems.com/info/store-and-handle-manganic-acetylacetonate-safe-96811004.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures

In the event of exposure or a spill, the following first-aid and emergency measures should be

taken.

Exposure Route

First-Aid Measures

Source

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[2](7]

Skin Contact

Wash off with soap and plenty
of water. Consult a physician if

irritation persists.

[2]7]

Eye Contact

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing

and consult a physician.

[2]7]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a

poison center or physician.

[719]

For spills, evacuate the area, wear appropriate PPE, and use a dry clean-up method that

avoids generating dust.[5] Collect the spilled material in a suitable, labeled container for

disposal.[5] Prevent the material from entering drains.[5][7]

Disposal Considerations

Dispose of Mn(acac)3 and its containers in accordance with local, state, and federal

regulations.[1] Do not dispose of it in regular trash or down the drain.[1]

Visualized Workflows and Logical Relationships
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To further aid in the safe handling of Mn(acac)3, the following diagrams illustrate a standard
experimental workflow and the logical connections between hazard identification and required
precautions.
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Caption: Standard workflow for safely handling Mn(acac)3 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

